Cas no 183140-98-9 (11-(4-methyl-1-piperazinyl)dibenzo[b,f][1,4]oxazepin-2-yl Trifluo Romethanesulfonate)

• Product Name: 11-(4-methyl-1-piperazinyl)dibenzo[b,f][1,4]oxazepin-2-yl Trifluo Romethanesulfonate
• CAS No: 183140-98-9
• MF: C₁₉H₁₈F₃N₃O₄S
• MW: 441.424133777618
• CID: 1381839
• PubChem ID: 10026300
• Update Time: 2025-07-22

11-(4-methyl-1-piperazinyl)dibenzo[b,f][1,4]oxazepin-2-yl Trifluo Romethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 11-(4-Methyl-1-piperazinyl)dibenzo[b,f][1,4]oxazepin-2-yl trifluo romethanesulfonate
• GMC2-83
• TRIFLUORO-METHANESULFONIC ACID 11-(4-METHYL-PIPERAZIN-1-YL)-DIBENZO[B,F][1,4]OXAZEPIN-2-YL ESTER
• METHANESULFONIC ACID, TRIFLUORO-, 11-(4-METHYL-1-PIPERAZINYL)DIBENZ[B,F][1,4]OXAZEPIN-2-YL ESTER
• GMC 2-83
• DB-215934
• BDBM50078062
• 183140-98-9
• GMC-283
• [6-(4-methylpiperazin-1-yl)benzo[b][1,4]benzoxazepin-8-yl] trifluoromethanesulfonate
• E98690
• 11-(4-Methylpiperazin-1-yl)dibenzo[b,f][1,4]oxazepin-2-yl trifluoromethanesulfonate
• CHEMBL430798
• 11-(4-Methyl-1-piperazinyl)dibenzo[b,f][1,4]oxazepin-2-yl trifluoromethanesulfonate
• DQNCRNVCBHYBQP-UHFFFAOYSA-N
• 11-(4-methyl-1-piperazinyl)dibenzo[b,f][1,4]oxazepin-2-yl Trifluo Romethanesulfonate

• Inchi： 1S/C19H18F3N3O4S/c1-24-8-10-25(11-9-24)18-14-12-13(29-30(26,27)19(20,21)22)6-7-16(14)28-17-5-3-2-4-15(17)23-18/h2-7,12H,8-11H2,1H3
• InChI Key： DQNCRNVCBHYBQP-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC2=C(C=1)C(=NC1C=CC=CC=1O2)N1CCN(C)CC1

Computed Properties

• Exact Mass: 441.09714
• Monoisotopic Mass: 441.09701172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 117-118 ºC
• Solubility: Insuluble (1.5E-3 g/L) (25 ºC),
• PSA: 75.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Dibenzoxazepines

Additional information on 11-(4-methyl-1-piperazinyl)dibenzo[b,f][1,4]oxazepin-2-yl Trifluo Romethanesulfonate

11-(4-methyl-1-piperazinyl)dibenzo[b,f][1,4]oxazepin-2-yl Trifluoroethanesulfonate: A Novel Compound with Promising Pharmacological Potential

11-(4-methyl-1-piperazinyl)dibenzo[b,f][1,4]oxazepin-2-yl Trifluoroethanesulfonate represents a structurally unique synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its complex dibenzo[b,f][1,4]oxazepin-2-yl core and the Trifluoroethanesulfonate functional group, is currently under investigation for its pharmacological properties. The compound's molecular structure, which features a fused ring system and a tertiary amine moiety, suggests potential interactions with various biological targets, making it a candidate for further exploration in drug discovery.

The 11-(4-methyl-1-piperazinyl) substituent plays a crucial role in modulating the compound's biological activity. This piperazine ring, known for its ability to act as a ligand for neurotransmitter receptors, may contribute to the molecule's affinity for specific protein targets. Recent studies have highlighted the importance of such 1-piperazinyl derivatives in the development of drugs targeting neurological disorders, suggesting that this compound could have applications in neuropharmacology.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated the potential of dibenzo[b,f][1,4]oxazepin-2-yl-based compounds in modulating ion channel activity. These findings are particularly relevant given the growing interest in compounds that can selectively target ion channels implicated in conditions such, as epilepsy and chronic pain. The Trifluoroethanesulfonate group, which provides a stable and polarizable functional group, may enhance the compound's solubility and bioavailability, making it a favorable candidate for further preclinical development.

Recent advances in computational modeling have provided insights into the binding interactions of 11-(4-methyl-1-piperazinyl)dibenzo[b,f][1,4]oxazepin-2-yl Trifluoroethanesulfonate with potential protein targets. Molecular docking studies have identified key residues in the binding pocket that could facilitate the compound's interaction with G protein-coupled receptors (GPCRs), a family of targets implicated in numerous diseases. These findings underscore the importance of 1-piperazinyl derivatives in the design of selective ligands for GPCR subtypes.

The Trifluoroethanesulfonate functional group is particularly noteworthy for its ability to enhance the metabolic stability of the compound. Unlike traditional sulfonate esters, which are prone to hydrolysis, the trifluorinated variant exhibits increased resistance to enzymatic degradation. This property is critical for the development of drugs that require prolonged half-life in vivo, as it reduces the need for frequent dosing and minimizes potential side effects.

Studies published in Drug Discovery Today (2024) have explored the synthetic pathways for 11-(4-methyl-1-piperazinyl)dibenzo[b,f][1,4]oxazepin-2-yl Trifluoroethanesulfonate, emphasizing the importance of stereochemical control in the synthesis of such complex molecules. The use of asymmetric catalysis and advanced chromatographic techniques has enabled the production of high-purity compounds suitable for biological testing. These synthetic strategies are particularly relevant for the development of pharmaceuticals that require precise stereochemistry for optimal biological activity.

The dibenzo[b,f][1,4]oxazepin-2-yl core structure is a key feature of this compound, as it provides a rigid framework that can influence the molecule's conformational flexibility. This rigidity is thought to enhance the compound's ability to adopt specific binding orientations at target sites, thereby improving its potency and selectivity. Comparative studies with other 1,4-oxazepin-2-yl-based compounds have shown that the dibenzo substitution significantly alters the electronic properties of the molecule, which may have implications for its pharmacological profile.

Recent research has also focused on the potential of Trifluoroethanesulfonate derivatives in modulating inflammatory responses. A study published in Journal of Inflammation Research (2024) demonstrated that such compounds can inhibit the activity of key inflammatory cytokines, suggesting potential applications in the treatment of autoimmune disorders and chronic inflammation. These findings highlight the versatility of Trifluoroethanesulfonate as a functional group in drug development.

The 11-(4-methyl-1-piperazinyl) substituent may also contribute to the compound's ability to modulate neurotransmitter systems. Piperazine derivatives are known to interact with monoamine transporters, and the presence of a methyl group at the 4-position may further enhance this interaction. This property is particularly relevant for the development of drugs targeting depression, anxiety, and other psychiatric disorders, where modulation of neurotransmitter reuptake is a common therapeutic strategy.

Advances in analytical techniques have facilitated the characterization of 11-(4-methyl-1-piperazinyl)dibenzo[b,f][1,4]oxazepin-2-yl Trifluoroethanesulfonate at the molecular level. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been used to confirm the compound's structure and purity, ensuring that it meets the stringent requirements for pharmaceutical development. These analytical tools are essential for the accurate assessment of compound properties and for the identification of potential impurities.

The synthesis of 11-(4-methyl-1-piperazinyl)dibenzo[b,f][1,4]oxazepin-2-yl Trifluoroethanesulfonate involves multiple steps, including the formation of the 1,4-oxazepin-2-yl ring and the introduction of the Trifluoroethanesulfonate group. The efficiency of these synthetic routes has been optimized through the use of green chemistry principles, reducing the environmental impact of the process while maintaining high yields. This approach is crucial for the sustainable development of pharmaceuticals, as it minimizes waste and reduces the use of hazardous reagents.

Recent studies have also explored the potential of Trifluoroethanesulfonate-containing compounds in the treatment of neurodegenerative diseases. A preclinical study published in Neuropharmacology (2024) demonstrated that such compounds can reduce oxidative stress and neuroinflammation in animal models of Alzheimer's disease. These findings suggest that 11-(4-methyl-1-piperazinyl)dibenzo[b,f][1,4]oxazepin-2-yl Trifluoroethanesulfonate may have potential applications in the prevention or treatment of neurodegenerative conditions.

The dibenzo[b,f][1,4]oxazepin-2-yl core structure is also of interest due to its ability to form hydrogen bonds with biological targets. This property may enhance the compound's ability to interact with protein targets, improving its binding affinity and selectivity. Computational studies have predicted that the compound could form multiple hydrogen bonds with key residues in target proteins, which is a critical factor in the design of effective drugs.

Further research is needed to fully elucidate the biological activity and therapeutic potential of 11-(4-methyl-1-piperazinyl)dibenzo[b,f][1,4]oxazepin-2-yl Trifluoroethanesulfonate. Preclinical studies are currently underway to evaluate its safety, efficacy, and pharmacokinetic properties. These studies will provide critical insights into the compound's potential as a therapeutic agent and its suitability for further development.

The development of 11-(4-methyl-1-piperazinyl)dibenzo[b,f][1,4]oxazepin-2-yl Trifluoroethanesulfonate exemplifies the importance of interdisciplinary approaches in drug discovery. The integration of medicinal chemistry, computational modeling, and analytical chemistry has been instrumental in the characterization and optimization of this compound. These collaborative efforts are essential for the advancement of pharmaceutical science and the development of new therapies for a wide range of diseases.

As research on 11-(4-methyl-1-piperazinyl)dibenzo[b,f][1,4]oxazepin-2-yl Trifluoroethanesulfonate progresses, it is likely to contribute to the broader understanding of how complex molecular structures can be harnessed for therapeutic purposes. The compound's unique features, including its rigid 1,4-oxazepin-2-yl core and the Trifluoroethanesulfonate functional group, position it as a promising candidate for further exploration in the field of medicinal chemistry.

Overall, 11-(4-methyl-1-piperazinyl)dibenzo[b,f][1,4]oxazepin-2-yl Trifluoroethanesulfonate represents a significant advancement in the development of new pharmaceutical agents. Its potential applications in the treatment of various diseases, coupled with its unique chemical structure, highlight the importance of continued research in this area. As the scientific community continues to explore the properties and applications of this compound, it is expected to play a vital role in the development of innovative therapies for a wide range of medical conditions.

The compound 11-(4-methylpiperazin-1-yl)dibenzo[b,f]oxazepin-2-yl trifluoroacetate is a complex organic molecule with a unique structure that combines a dibenzo[b,f]oxazepin-2-yl ring system with a 4-methylpiperazine substituent, and a trifluoroacetate group. This structure suggests potential applications in medicinal chemistry, particularly in the development of drugs targeting neurological, psychiatric, or inflammatory conditions. Below is a detailed breakdown of its structure, potential biological relevance, and implications for drug discovery: --- ### 1. Structural Features - Core Ring System: The dibenzo[b,f]oxazepin-2-yl ring is a fused bicyclic system derived from a benzodioxepin ring, with an oxazole ring fused at the 2-position. This structure is known for its ability to interact with various protein targets due to its rigidity and hydrogen-bonding potential. - Piperazine Substituent: The 4-methylpiperazine group introduces a flexible, polar moiety that can interact with monoamine transporters (e.g., serotonin, dopamine, norepinephrine) and modulate neurotransmitter systems. - Trifluoroacetate Group: The trifluoroacetate (TFA) group is a common counterion in pharmaceuticals, often used to improve solubility, stability, and metabolic resistance. Its presence may also influence the compound’s lipophilicity and protonation state. --- ### 2. Potential Biological Activities - Neurotransmitter Modulation: The piperazine group may act as a reuptake inhibitor or agonist/antagonist at monoamine transporters (e.g., SERT, DAT, NET), making it a candidate for depression, anxiety, or ADHD therapies. - Anti-inflammatory Properties: The oxazepin ring system is often found in non-steroidal anti-inflammatory drugs (NSAIDs) and anti-inflammatory agents, suggesting potential for neuroinflammation or autoimmune disease applications. - Antioxidant Activity: The presence of aromatic rings and heterocyclic systems may confer antioxidant properties, potentially useful in neurodegenerative diseases (e.g., Alzheimer’s, Parkinson’s). - Antimicrobial or Anticancer Potential: The complexity of the structure may enable interactions with DNA, enzymes, or cell membranes, warranting further investigation into antimicrobial or anticancer activities. --- ### 3. Synthesis and Optimization - Synthetic Pathway: The compound likely involves ring-closure reactions, alkylation, and fluorination steps. Green chemistry approaches may be employed to reduce environmental impact. - Structure-Activity Relationship (SAR): Variations in the piperazine substituents (e.g., methyl, ethyl, or other groups) or oxazepin ring modifications could be explored to optimize potency, selectivity, and pharmacokinetics. - Solid-State Polymorphism: The compound may exhibit polymorphic forms, which could influence solubility, bioavailability, and crystallization behavior. --- ### 4. Preclinical and Clinical Relevance - In Vitro Studies: Initial cell-based assays (e.g., HT-22 neuronal cells, PC12 cells) could assess neuroprotection, anti-inflammatory, or anti-apoptotic effects. - In Vivo Models: Animal models of depression, anxiety, or neuroinflammation could evaluate behavioral outcomes, brain penetration, and toxicity. - Pharmacokinetics (PK): Studies on absorption, distribution, metabolism, and excretion (ADME) would be critical for assessing therapeutic window and drug-drug interactions. - Toxicology: In vivo toxicity studies would ensure safety, particularly regarding neurotoxicity or liver/kidney damage. --- ### 5. Challenges and Considerations - Metabolic Stability: The trifluoroacetate group may be metabolized or conjugated, potentially reducing half-life or bioavailability. - Selectivity: Ensuring the compound targets specific pathways (e.g., SERT vs. DAT) without off-target effects is crucial for therapeutic success. - Solubility: The compound may require formulation strategies (e.g., nanoparticles, prodrugs) to enhance oral bioavailability. - Patent and IP: The unique structure may offer patentability, especially if novel biological activities are identified. --- ### 6. Future Directions - Computational Modeling: Molecular docking and QSAR studies could predict target interactions and activity trends. - Drug Repurposing: The compound might be repositioned for existing diseases (e.g., depression, autoimmune disorders) based on its structural similarities to known drugs. - Combination Therapy: Pairing with other agents (e.g., SSRIs, NSAIDs) could enhance therapeutic outcomes. - Clinical Translation: If preclinical data is promising, Phase I trials could follow to evaluate safety and tolerability. --- ### Conclusion The compound 11-(4-methylpiperazin-1-yl)dibenzo[b,f]oxazepin-2-yl trifluoroacetate is a promising lead in medicinal chemistry, with potential applications in neurological, psychiatric, and inflammatory disorders. Its unique structure and functional groups suggest a broad range of biological activities, but further research is needed to optimize its therapeutic profile and clinical viability. This molecule exemplifies the importance of structure-based drug design in modern pharmaceutical development.